Cas no 64225-81-6 (2H-Tetrazolium, 5,5'-(1,4-phenylene)bis[2,3-diphenyl-, dichloride)

• Product Name: 2H-Tetrazolium, 5,5'-(1,4-phenylene)bis[2,3-diphenyl-, dichloride
• CAS No: 64225-81-6
• MF: C₃₂H₂₈Cl₂N₈
• MW: 595.52432346344
• CID: 1673816
• PubChem ID: 71380273
• Update Time: 2025-04-21

2H-Tetrazolium, 5,5'-(1,4-phenylene)bis[2,3-diphenyl-, dichloride Chemical and Physical Properties

Names and Identifiers

• 5-[4-(2,3-diphenyl-1H-tetrazol-1-ium-5-yl)phenyl]-2,3-diphenyl-1H-tetrazol-1-ium,dichloride
• 5,5'-(1,4-Phenylene)bis(2,3-diphenyl-2,3-dihydro-1H-tetrazol-1-ium) dichloride
• 64225-81-6
• DTXSID30802796
• 2H-Tetrazolium, 5,5'-(1,4-phenylene)bis[2,3-diphenyl-, dichloride

• Inchi： 1S/C32H26N8.2ClH/c1-5-13-27(14-6-1)37-33-31(34-38(37)28-15-7-2-8-16-28)25-21-23-26(24-22-25)32-35-39(29-17-9-3-10-18-29)40(36-32)30-19-11-4-12-20-30;;/h1-24H,(H,33,34)(H,35,36);2*1H
• InChI Key： XUBCSAANKPJEMQ-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].[NH2+]1C(C2C=CC(=CC=2)C2=NN(C3C=CC=CC=3)N(C3C=CC=CC=3)[NH2+]2)=NN(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 565.9626
• Monoisotopic Mass: 594.1813983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 65.88